Para cresols
Cresols, also known as ortho-, meta-, and para-cresol, are a series of organic compounds derived from benzene with a hydroxyl group attached at various positions. Para-cresol specifically refers to the 1-methylbenzene-4-carboxylic acid when esterified or simply as 4-methylphenol in its free form. This compound is widely used in industries due to its antimicrobial properties and ability to act as a fungicide, disinfectant, and preservative.
In the chemical industry, para-cresol is employed in the formulation of paints, varnishes, and adhesives where its preservative qualities help extend the shelf life of these products. Additionally, it serves as an important intermediate for the production of synthetic fragrances, pharmaceuticals, and dyes. Its biocidal nature also makes it suitable for use in wood treatment to prevent decay.
Para-cresol is typically produced through the hydroxylation of toluene or xylene with chromic acid or molybdic/silicomolybdate catalysts. It can be isolated as a white crystalline solid and is soluble in alcohol, ether, and chloroform but less so in water. When handling para-cresol, proper safety measures must be observed due to its potential health hazards if inhaled, ingested, or come into contact with the skin.
Overall, para-cresol plays a significant role in various industrial applications owing to its unique chemical properties and broad range of uses.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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p-Cresol-(methyl-13C) | 121474-53-1 | C7H8O |
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2-Amino-4,5-dimethylphenol | 6623-41-2 | C8H11NO |
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4-methyl-2-(2-nitroethenyl)phenol | 264224-82-0 | C9H9NO3 |
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3-(Dimethylamino)-4-methylphenol | 119-31-3 | C9H13NO |
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2-(2-hydroxyethyl)-4-methylphenol | 112395-77-4 | C9H12O2 |
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3-Iodo-4-Methylphenol | 626250-54-2 | C7H7IO |
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5-Hydroxy-2-methylphenylboronic acid | 1375216-45-7 | C7H9BO3 |
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4-methyl-3-(methylamino)phenol | 6265-13-0 | C8H11NO |
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3-Amino-4-methylphenol | 2836-00-2 | C7H9NO |
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2,4,6-Trimethylphenol | 527-60-6 | C9H12O |
Related Literature
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Eugene Heifets Phys. Chem. Chem. Phys., 2012,14, 4482-4490
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Rujing Fan,Biao Yang,Zhiwei Li,Dandan Ma,Wendong Yuan RSC Adv., 2020,10, 31881-31888
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Ellen F. M. Gabriel,Paulo T. Garcia,Thiago M. G. Cardoso,Flavio M. Lopes,Felipe T. Martins,Wendell K. T. Coltro Analyst, 2016,141, 4749-4756
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6. Front cover
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Baorui Jia,Mingli Qin,Zili Zhang,Lin Zhang,Ye Liu,Aimin Chu,Xuanhui Qu RSC Adv., 2014,4, 62237-62243
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Jun He,Xueliang Li,Qin Xu,Chundong Huang,Dongdong Liu Polym. Chem., 2017,8, 6853-6864
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Zhi Li,Hao Li,Zhonghe Sun,Botao Hao,Tung-Chun Lee,San H. Thang Polym. Chem., 2020,11, 3162-3168
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